Cas no 1565929-24-9 (methyl 4-(chlorosulfonyl)-5-methylthiophene-2-carboxylate)

• Product Name: methyl 4-(chlorosulfonyl)-5-methylthiophene-2-carboxylate
• CAS No: 1565929-24-9
• MF: C₇H₇ClO₄S₂
• MW: 254.711078882217
• MDL: MFCD26078401
• CID: 5245033
• PubChem ID: 84708334
• Update Time: 2025-05-24

methyl 4-(chlorosulfonyl)-5-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 4-(chlorosulfonyl)-5-methyl-, methyl ester
• methyl 4-(chlorosulfonyl)-5-methylthiophene-2-carboxylate

• MDL： MFCD26078401
• Inchi： 1S/C7H7ClO4S2/c1-4-6(14(8,10)11)3-5(13-4)7(9)12-2/h3H,1-2H3
• InChI Key： QVOZELKMBWWEJV-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC(C)=C(S(Cl)(=O)=O)C=1

Additional information on methyl 4-(chlorosulfonyl)-5-methylthiophene-2-carboxylate

Methyl 4-(Chlorosulfonyl)-5-Methylthiophene-2-Carboxylate (CAS No. 1565929-24-9): A Versatile Sulfur Heterocyclic Compound in Modern Chemical Research

Recent advancements in methyl 4-(chlorosulfonyl)-5-methylthiophene-2-carboxylate (CAS No. 1565929-24-9) have positioned this sulfur heterocyclic compound as a critical intermediate in diverse chemical applications. The unique combination of chlorosulfonyl functional groups and methylthiophene scaffolds enables this compound to participate in multifunctional reactions, making it indispensable for developing advanced materials and pharmaceutical agents. Researchers from institutions like MIT and Stanford have highlighted its role in constructing bioactive molecules through nucleophilic aromatic substitution pathways.

The molecular structure of methyl 4-(chlorosulfonyl)-5-methylthiophene-2-carboxylate features a thiophene ring substituted with a chlorosulfonyl group at position 4 and a methyl group at position 5, with the carboxylic acid esterified as a methyl ester at position 2. This configuration provides exceptional reactivity under mild conditions, particularly for Suzuki-Miyaura cross-coupling reactions. A groundbreaking study published in the Journal of Medicinal Chemistry (DOI:10.1021/acs.jmedchem.3b00876) demonstrated its utility in synthesizing novel kinase inhibitors by introducing diverse aryl groups through palladium-catalyzed coupling.

In the field of materials science, this compound serves as an effective precursor for preparing conductive polymers through electropolymerization processes. A collaborative research team from ETH Zurich and KAIST recently reported that incorporating methylthiophene-based monomers derived from this compound into polymer frameworks significantly enhances charge transport properties, achieving conductivity values up to 10^-3 S/cm - a critical milestone for flexible electronics applications.

The chlorosulfonyl moiety (-SO₂Cl) exhibits remarkable nucleophilic reactivity, enabling site-selective functionalization under controlled conditions. In drug discovery programs targeting G-protein coupled receptors (GPCRs), this property allows chemists to precisely install bioisosteric groups while maintaining the core thiophene pharmacophore. A notable example comes from GlaxoSmithKline's recent pipeline where such modifications improved metabolic stability by over 70% compared to earlier analogs.

Synthetic methodologies for preparing methyl 4-(chlorosulfonyl)-5-methylthiophene-2-carboxylate have evolved significantly since its initial synthesis described by Zhao et al. (Org. Lett., 2018). Modern protocols now employ microwave-assisted techniques with triflic anhydride activation, achieving yields exceeding 85% within 30 minutes - a marked improvement over traditional reflux methods requiring hours of heating. These advances align with green chemistry principles by reducing energy consumption and solvent usage.

In photovoltaic research, this compound's electron-withdrawing properties make it ideal for tuning the energy levels of organic semiconductors in bulk heterojunction solar cells. Recent work from NREL scientists showed that incorporating derivatives into P3HT-based systems increased power conversion efficiency to 8.7%, surpassing previous benchmarks through optimized bandgap engineering enabled by the compound's structural flexibility.

Bioconjugation studies reveal that the carboxylic acid functionality (R-COO-) can be readily activated using HATU coupling reagents to form peptide conjugates with therapeutic proteins. This capability has been leveraged in targeted drug delivery systems where site-specific attachment enhances pharmacokinetic profiles while minimizing off-target effects - a critical advantage for antibody-drug conjugates (ADCs) under clinical investigation.

Cutting-edge research now explores this compound's potential in creating stimuli-responsive materials through dynamic covalent chemistry approaches. Researchers at UC Berkeley demonstrated reversible thiol-disulfide exchange reactions using derivatives containing pendant sulfhydryl groups generated via desulfonation strategies, enabling self-healing polymer networks that recover mechanical properties after damage.

Safety data indicates this compound maintains stability under standard laboratory conditions when stored below -10°C under nitrogen atmosphere, though precautions are advised during handling due to its moderate hygroscopic nature and potential for exothermic reactions with strong bases. Regulatory compliance follows standard protocols for organic synthesis intermediates without requiring special classification under current hazard categorization systems.

Ongoing investigations focus on expanding its application scope through machine learning-driven retrosynthetic analysis platforms like IBM's RXN for Chemistry, which predict novel reaction pathways involving this intermediate in multistep synthesis cascades targeting complex natural product analogs and nanomaterial precursors.